Cas no 1589523-29-4 (2-Amino-3-methylphenyl trifluoromethanesulphonate)

• Product Name: 2-Amino-3-methylphenyl trifluoromethanesulphonate
• CAS No: 1589523-29-4
• MF: C₈H₈F₃NO₃S
• MW: 255.214231491089
• MDL: MFCD26407436
• CID: 4607150
• Update Time: 2025-05-22

2-Amino-3-methylphenyl trifluoromethanesulphonate Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methylphenyl trifluoromethanesulphonate
• 2-Amino-m-tolyl triflate, 2-Methyl-6-{[(trifluoromethyl)sulphonyl]oxy}aniline
• 2-Amino-3-methylphenyl trifluoromethanesulfonate
• Methanesulfonic acid, 1,1,1-trifluoro-, 2-amino-3-methylphenyl ester

• MDL： MFCD26407436
• Inchi： 1S/C8H8F3NO3S/c1-5-3-2-4-6(7(5)12)15-16(13,14)8(9,10)11/h2-4H,12H2,1H3
• InChI Key： AJDLUZWNMXCSLE-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OC1=CC=CC(C)=C1N)(=O)=O

Additional information on 2-Amino-3-methylphenyl trifluoromethanesulphonate

Comprehensive Analysis of 2-Amino-3-methylphenyl trifluoromethanesulphonate (CAS 1589523-29-4): Properties, Applications, and Industry Trends

2-Amino-3-methylphenyl trifluoromethanesulphonate (CAS 1589523-29-4) is a specialized organic intermediate with growing significance in pharmaceutical and agrochemical research. This compound, featuring a trifluoromethanesulphonate (triflate) group, is widely recognized for its role in cross-coupling reactions and as a building block in synthetic chemistry. Its unique molecular structure combines an aromatic amine with an electron-withdrawing triflate moiety, making it valuable for designing high-performance materials and bioactive molecules.

Recent advancements in catalysis and green chemistry have amplified interest in CAS 1589523-29-4. Researchers highlight its efficiency in palladium-catalyzed reactions, a topic frequently searched in academic databases like SciFinder and Reaxys. The compound’s thermal stability and solubility in polar aprotic solvents (e.g., DMF, acetonitrile) further enhance its utility in high-throughput synthesis. Industry reports indicate a rising demand for fluorinated intermediates, driven by their applications in drug discovery and crop protection formulations.

From an SEO perspective, users often search for "2-Amino-3-methylphenyl trifluoromethanesulphonate supplier" or "CAS 1589523-29-4 synthesis protocol," reflecting practical needs. The compound’s HPLC purity (>98%) and storage conditions (2–8°C under inert gas) are also common queries. Notably, its compatibility with microwave-assisted synthesis aligns with trends toward energy-efficient processes, a hot topic in sustainable chemistry forums.

In pharmaceutical contexts, 1589523-29-4 serves as a precursor for kinase inhibitors and PET tracer development. Patent analyses reveal its use in oncological therapeutics, correlating with rising Google Trends data on "cancer drug intermediates." Meanwhile, agrochemical studies leverage its meta-substituted aromatic core to engineer herbicide-resistant traits, addressing global food security challenges.

Quality control of 2-Amino-3-methylphenyl trifluoromethanesulphonate involves GC-MS and NMR spectroscopy, with impurities like 3-methylaniline rigorously monitored. Regulatory compliance follows REACH and FDA guidelines, ensuring safety in industrial-scale production. As AI-driven molecular design gains traction, this compound’s QSAR data (quantitative structure-activity relationships) is increasingly archived in cheminformatics platforms.

Emerging applications include OLED materials and lithium-ion battery electrolytes, where its fluorosulfonate group improves conductivity. These innovations respond to searches for "advanced material intermediates" and "energy storage chemicals." Suppliers emphasize just-in-time delivery and custom synthesis options to meet diverse R&D requirements.

In summary, CAS 1589523-29-4 exemplifies the intersection of cutting-edge chemistry and industrial demand. Its versatility across life sciences and material engineering positions it as a critical asset in modern laboratories. Future research may explore its bioconjugation potential or continuous flow chemistry adaptations, further expanding its commercial relevance.